Cas no 50907-22-7 (5-(2,4-Dichlorophenyl)-1H-tetrazole)

5-(2,4-Dichlorophenyl)-1H-tetrazole structure
50907-22-7 structure
Product Name:5-(2,4-Dichlorophenyl)-1H-tetrazole
CAS No:50907-22-7
MF:C7H4Cl2N4
MW:215.039458274841
MDL:MFCD01075709
CID:89604
PubChem ID:3610228
Update Time:2025-04-18

5-(2,4-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-Dichlorophenyl)-1H-tetrazole
    • 5-(2,4-Dichlorophenyl)-1H-tetrazole, AldrichCPR
    • DTXSID20394155
    • MFCD01075709
    • AKOS024318939
    • FT-0619565
    • EN300-110926
    • 5-(2,4-dichlorophenyl)-2H-tetrazole
    • CS-0222357
    • HMS552A20
    • SCHEMBL13113123
    • SCHEMBL705941
    • 5-(2,4-dichlorophenyl)-1H-1,2,3,4-tetrazole
    • Maybridge1_003716
    • 50907-22-7
    • Z1269135112
    • 5-(2,4-DICHLOROPHENYL)-2H-1,2,3,4-TETRAZOLE
    • G28935
    • MDL： MFCD01075709
    • Inchi： 1S/C7H4Cl2N4/c8-4-1-2-5(6(9)3-4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
    • InChI Key： DPHDYJRNGBXYQG-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C1N=NNN=1)Cl

Computed Properties

  • Exact Mass: 213.98100
  • Monoisotopic Mass: 213.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.574
  • Melting Point: 162-164°C
  • Boiling Point: 389.1°C at 760 mmHg
  • Flash Point: 221.3°C
  • Refractive Index: 1.641
  • PSA: 54.46000
  • LogP: 2.17350
  • Solubility: Insoluble

5-(2,4-Dichlorophenyl)-1H-tetrazole Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 36/37/38-25
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： T
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

5-(2,4-Dichlorophenyl)-1H-tetrazole Pricemore >>

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5-(2,4-Dichlorophenyl)-1H-tetrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50907-22-7)5-(2,4-Dichlorophenyl)-1H-tetrazole
Order Number:A1210279
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):1751.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:50907-22-7)5-(2,4-Dichlorophenyl)-1H-tetrazole
A1210279
Purity:99%
Quantity:25g
Price ($):1751.0
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